Cas no 13960-01-5 (5-(trimethylsilyl)thiophene-2-carbaldehyde)

• Product Name: 5-(trimethylsilyl)thiophene-2-carbaldehyde
• CAS No: 13960-01-5
• MF: C₈H₁₂OSSi
• MW: 184.330781936646
• CID: 6192643
• PubChem ID: 14971969
• Update Time: 2025-07-18

5-(trimethylsilyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(trimethylsilyl)thiophene-2-carbaldehyde
• 5-trimethylsilyl-2-thiophenecarbaldehyde
• EN300-23313641
• 13960-01-5

• Inchi： 1S/C8H12OSSi/c1-11(2,3)8-5-4-7(6-9)10-8/h4-6H,1-3H3
• InChI Key： JUFVBBDONYZFFX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1[Si](C)(C)C

Computed Properties

• Exact Mass: 184.03781271g/mol
• Monoisotopic Mass: 184.03781271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3Ų

Additional information on 5-(trimethylsilyl)thiophene-2-carbaldehyde

Recent Advances in the Application of 5-(Trimethylsilyl)thiophene-2-carbaldehyde (CAS 13960-01-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(trimethylsilyl)thiophene-2-carbaldehyde (CAS 13960-01-5) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This heterocyclic aldehyde, featuring both a thiophene core and a trimethylsilyl protecting group, has demonstrated significant potential in various applications ranging from medicinal chemistry to materials science. Recent studies have particularly highlighted its utility in the synthesis of novel bioactive molecules and functional materials, owing to its unique electronic properties and synthetic flexibility.

In medicinal chemistry applications, researchers have exploited 5-(trimethylsilyl)thiophene-2-carbaldehyde as a key intermediate in the synthesis of potential kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing thiophene-based scaffolds that showed promising activity against EGFR tyrosine kinase, with IC50 values in the low micromolar range. The trimethylsilyl group was found to play a crucial role in directing subsequent functionalization reactions, enabling the efficient synthesis of diverse analog libraries for structure-activity relationship studies.

Materials science applications have also benefited from this compound's unique properties. Recent work published in Advanced Materials (2024) has shown that 5-(trimethylsilyl)thiophene-2-carbaldehyde serves as an excellent precursor for the development of organic semiconductors. The electron-withdrawing aldehyde group, combined with the electron-donating thiophene ring, creates a push-pull system that facilitates charge transport in thin-film transistors. The trimethylsilyl group was found to improve solubility and film-forming properties while maintaining good charge carrier mobility.

From a synthetic chemistry perspective, several methodological advances have been reported in the past year. A notable contribution appeared in Organic Letters (2023), describing a novel palladium-catalyzed cross-coupling reaction using 5-(trimethylsilyl)thiophene-2-carbaldehyde as a substrate. The protocol enables the efficient introduction of various aryl groups at the 5-position while preserving the aldehyde functionality, significantly expanding the structural diversity accessible from this building block.

In pharmaceutical formulation research, the compound's stability and compatibility with common excipients have been systematically evaluated. A recent study in Molecular Pharmaceutics (2024) investigated its potential as a prodrug moiety, demonstrating that the trimethylsilyl group can serve as a protecting group that is cleaved under physiological conditions, releasing the active aldehyde functionality in a controlled manner.

Looking forward, the unique combination of properties offered by 5-(trimethylsilyl)thiophene-2-carbaldehyde suggests continued interest in this compound across multiple research domains. Current investigations are exploring its use in targeted drug delivery systems, where the aldehyde group can be utilized for bioorthogonal conjugation strategies, and in the development of novel fluorescent probes for biological imaging applications.